(2R)-2-Amino-2-(oxan-3-yl)acetic acid

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: (2R)-2-amino-2-(oxan-3-yl)acetic acid
• InChI: InChI=1S/C7H13NO3/c8-6(7(9)10)5-2-1-3-11-4-5/h5-6H,1-4,8H2,(H,9,10)/t5?,6-/m1/s1
• InChI Key: BGPODSGVEGWTLX-PRJDIBJQSA-N
• Isomeric SMILES: C1CC(COC1)[C@H](C(=O)O)N
• Canonical SMILES: C1CC(COC1)C(C(=O)O)N

Description

(2R)-2-Amino-2-(oxan-3-yl)acetic acid is a chiral amino acid derivative characterized by a tetrahydropyran (oxane) ring at the β-position of the amino acid backbone. Its hydrochloride form (CAS: 1909305-59-4) has a molecular weight of 195.64 g/mol and a purity ≥95% . The oxan-3-yl substituent imparts unique stereochemical and electronic properties, making it a versatile building block in pharmaceutical synthesis (e.g., drug candidates), agrochemicals (pesticide intermediates), and material science (functional polymers) . Its crystalline solid form and stability under standard storage conditions (cool, dry environments) further enhance its utility in industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Amino-2-(oxan-3-yl)acetic acid can be achieved through several methods. One common approach involves the use of oxane derivatives and amino acid precursors. The reaction typically requires specific catalysts and controlled conditions to ensure the desired stereochemistry is achieved. For example, the use of chiral catalysts can help in obtaining the (2R) configuration of the compound.

Industrial Production Methods

Industrial production of (2R)-2-Amino-2-(oxan-3-yl)acetic acid often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-2-(oxan-3-yl)acetic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxane derivatives.

Reduction: Reduction reactions can convert the compound into different amino acid derivatives.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxane derivatives, while substitution reactions can produce a wide range of substituted amino acid derivatives.

Scientific Research Applications

(2R)-2-Amino-2-(oxan-3-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme-substrate interactions and protein engineering.

Industry: The compound is used in the production of various chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-2-(oxan-3-yl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The oxane ring and amino group play crucial roles in these interactions, allowing the compound to bind to its targets and exert its effects. The pathways involved may include enzyme inhibition or activation, receptor binding, and signal transduction.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural and Functional Differences

The β-position substituent critically influences the physicochemical and biological properties of amino acid derivatives. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	References
(2R)-2-Amino-2-(oxan-3-yl)acetic acid	Oxan-3-yl	195.64	Broad applications in pharma, agrochemicals, and materials; chiral stability
(2R)-2-Amino-2-(4-hydroxyphenyl)acetic acid	4-Hydroxyphenyl	~167.15 (calculated)	Core structure in β-lactam antibiotics (e.g., amoxicillin) ; requires strict disposal protocols due to environmental toxicity
(2R)-2-Amino-2-(2-fluorophenyl)acetic acid	2-Fluorophenyl	~169.14 (calculated)	Intermediate in marketed drugs; fluorination enhances metabolic stability and bioavailability
(2R)-2-Amino-2-(pyridin-3-yl)acetic acid	Pyridin-3-yl	152.15	Lab research; pyridine ring introduces basicity and hydrogen-bonding capacity
(2R)-2-Amino-2-(3-methyloxan-3-yl)acetic acid	3-Methyloxan-3-yl	173.21	Increased hydrophobicity vs. parent oxan-3-yl compound; potential for tailored drug delivery
(2R)-2-Amino-2-(2,4-difluorophenyl)acetic acid	2,4-Difluorophenyl	~187.13 (calculated)	Enhanced acidity (pKa shift) due to electron-withdrawing fluorines; agrochemical applications

Key Comparative Insights

Stereochemical Influence: The oxan-3-yl group provides a rigid, oxygen-containing ring system that enhances chiral recognition in enzyme-targeted drug design, unlike planar aromatic substituents (e.g., phenyl, pyridinyl) .

Electronic Effects :

• Fluorinated phenyl analogs exhibit stronger electron-withdrawing effects, lowering the pKa of the carboxylic acid group and enhancing solubility in polar solvents .
• Pyridin-3-yl substituents introduce basic nitrogen, enabling pH-dependent solubility and hydrogen bonding in biochemical assays .

Applications :

• Pharmaceuticals : The oxan-3-yl derivative’s balance of hydrophobicity and stereochemistry makes it ideal for CNS drug candidates, while amoxicillin’s 4-hydroxyphenyl variant targets bacterial cell walls .
• Agrochemicals : Difluorophenyl and trifluoromethyl-substituted analogs are preferred for pesticide synthesis due to their resistance to metabolic degradation .

Biological Activity

(2R)-2-Amino-2-(oxan-3-yl)acetic acid, also known as (R)-2-Amino-2-(oxetan-3-yl)acetic acid, is an amino acid derivative notable for its unique oxetane ring structure. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in relation to neurotransmitter interactions and therapeutic applications.

The molecular formula of (2R)-2-Amino-2-(oxan-3-yl)acetic acid is C₅H₉NO₃, with a molecular weight of approximately 131.13 g/mol. The presence of both amino and carboxylic acid functional groups allows for various chemical reactivities that contribute to its biological activity.

Biological Activity

Mechanisms of Action:
Preliminary studies suggest that (2R)-2-Amino-2-(oxan-3-yl)acetic acid may interact with neurotransmitter receptors, although comprehensive investigations are still required to fully elucidate its mechanisms of action. Interaction studies are crucial for understanding its biological significance and potential therapeutic uses.

Potential Therapeutic Applications:
Research indicates that compounds with similar structural features may exhibit significant biological activities, including:

• Neurotransmission Modulation: The compound may influence neurotransmitter systems, which could have implications in treating neuropsychiatric disorders.
• Antioxidant Properties: Some amino acid derivatives have been shown to possess antioxidant activity, which could contribute to cellular protection against oxidative stress.

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Notable Features
(S)-2-Amino-2-(oxetan-3-YL)acetic acid	Enantiomer	Opposite chirality; may exhibit different biological activity.
2-Aminobutyric acid	Straight-chain amino acid	Lacks cyclic structure; involved in neurotransmission.
4-Hydroxyproline	Cyclic amino acid	Contains a hydroxyl group; important in collagen stability.

The unique oxetane ring in (2R)-2-Amino-2-(oxan-3-yl)acetic acid distinguishes it from other amino acids and derivatives, potentially imparting distinct chemical reactivity and biological interactions.

Case Studies and Research Findings

• Neurotransmitter Interaction Studies:
  • Initial findings indicate that (2R)-2-Amino-2-(oxan-3-yl)acetic acid may modulate the activity of certain neurotransmitter receptors, suggesting a role in synaptic transmission.
  • Further research is needed to confirm these interactions and their implications for neurological health.
• Synthesis and Characterization:
  • Various synthetic routes have been explored for the production of (2R)-2-Amino-2-(oxan-3-yl)acetic acid, highlighting its versatility as a building block in organic synthesis .
  • Characterization methods such as NMR spectroscopy have been employed to confirm the structure and purity of synthesized compounds.